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Compound of Interest

Compound Name: NSC756093

Cat. No.: B15608387 Get Quote

Technical Support Center: NSC756093
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of NSC756093. Below you

will find troubleshooting guides and frequently asked questions (FAQs) to ensure the effective

use of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving NSC756093?

A1: The recommended solvent for dissolving NSC756093 is dimethyl sulfoxide (DMSO).[1][2]

Q2: What is the maximum achievable concentration of NSC756093 in DMSO?

A2: The solubility of NSC756093 in DMSO is high, with reported concentrations ranging from

55 mg/mL (163.03 mM) to 62.5 mg/mL (185.26 mM).[2][3] It is often recommended to use

sonication or ultrasound to facilitate dissolution.[2][3]

Q3: Is NSC756093 stable in solution?

A3: No, NSC756093 is unstable in solution. It is strongly recommended to use freshly prepared

solutions for experiments to ensure optimal activity.[3][4][5]

Q4: How should I store the solid compound and prepared solutions of NSC756093?
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A4: Solid NSC756093 should be stored at -20°C, where it can be stable for at least three to

four years.[1][6] Stock solutions in DMSO should be stored at -80°C for long-term storage (up

to 1 year) or at -20°C for shorter periods (up to 1 month).[6]

Q5: What is the mechanism of action of NSC756093?

A5: NSC756093 is a potent inhibitor of the protein-protein interaction between Guanylate

Binding Protein 1 (GBP1) and the serine/threonine kinase PIM1.[1][7][8][9] This inhibition can

help to revert resistance to paclitaxel in cancer cells.[3][7][8]

Troubleshooting Guide
Issue 1: Difficulty in dissolving NSC756093 powder.

Possible Cause: Incomplete dissolution due to insufficient solvent volume or lack of agitation.

The use of hygroscopic DMSO that has absorbed moisture can also significantly impact

solubility.[3]

Solution:

Ensure you are using a sufficient volume of fresh, high-quality DMSO to reach the desired

concentration.

Use an ultrasonic bath or vortexing to aid in the dissolution process.[2][3]

Always use newly opened or properly stored anhydrous DMSO to avoid issues with

moisture.[3]

Issue 2: Inconsistent or lower-than-expected activity in experiments.

Possible Cause 1: Degradation of the compound in solution. As stated, NSC756093 is

unstable in solution.[3][4][5] Using solutions that have been stored for too long or at improper

temperatures can lead to reduced efficacy.

Solution 1: Always prepare fresh solutions of NSC756093 immediately before use. If storage

is unavoidable, adhere strictly to the recommended storage conditions (-80°C for long-term).
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Possible Cause 2: Multiple freeze-thaw cycles. Repeatedly freezing and thawing a stock

solution can lead to degradation of the compound.

Solution 2: Aliquot the stock solution into smaller, single-use volumes after preparation to

avoid multiple freeze-thaw cycles.

Issue 3: Precipitate formation in the stock solution upon storage.

Possible Cause: The compound may be coming out of solution, especially if stored at a lower

temperature than it was prepared at, or if the concentration is very high.

Solution: Before use, allow the vial to warm to room temperature and vortex thoroughly to

ensure any precipitate has redissolved. If the precipitate persists, it may indicate degradation

or solubility issues, and a fresh solution should be prepared.

Quantitative Data Summary
Table 1: Solubility of NSC756093

Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO 62.5 185.26

Ultrasonic assistance

is recommended.

Hygroscopic DMSO

can affect solubility.[3]

DMSO 55 163.03
Sonication is

recommended.[2]

DMSO Soluble Not specified

Table 2: Storage and Stability of NSC756093
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Form Storage Temperature (°C) Stability Duration

Solid Powder -20 ≥ 4 years[1] / 3 years[6]

In Solvent (DMSO) -80 Up to 1 year[2] / 6 months[6]

In Solvent (DMSO) -20 Up to 1 month[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM NSC756093 Stock Solution in DMSO

Materials:

NSC756093 powder (Molecular Weight: 337.37 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Ultrasonic bath

Procedure:

1. Weigh out 1 mg of NSC756093 powder and place it in a sterile microcentrifuge tube.

2. Add 296.41 µL of anhydrous DMSO to the tube. This will yield a final concentration of 10

mM.

3. Vortex the solution vigorously for 1-2 minutes.

4. If the powder is not fully dissolved, place the tube in an ultrasonic bath for 5-10 minutes, or

until the solution is clear.

5. Once fully dissolved, the stock solution is ready for immediate use or for aliquoting and

storage.
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Storage:

For immediate use, keep the solution at room temperature, protected from light.

For short-term storage (up to 1 month), aliquot into single-use tubes and store at -20°C.

For long-term storage (up to 1 year), aliquot into single-use tubes and store at -80°C.

Visualizations
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Solution Preparation

Storage Options
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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